![molecular formula C13H24N2O3S B4424648 N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide](/img/structure/B4424648.png)
N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide
Overview
Description
N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide, also known as CX717, is a nootropic drug that has been the subject of extensive scientific research due to its potential cognitive enhancing properties. The compound is a member of the ampakine family of drugs, which are known to modulate the activity of AMPA receptors in the brain. In
Mechanism of Action
The mechanism of action of N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide involves the modulation of AMPA receptors in the brain. AMPA receptors are responsible for mediating fast excitatory neurotransmission in the brain. This compound enhances the activity of these receptors, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. Studies have demonstrated that the compound can increase the release of neurotransmitters such as glutamate and acetylcholine, which are involved in learning and memory. This compound has also been shown to increase the number of AMPA receptors in the brain, leading to enhanced synaptic plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide for lab experiments is its ability to enhance cognitive function in animal models. This makes it a valuable tool for studying the neural mechanisms underlying learning and memory. However, one limitation of this compound is that its effects on cognitive function may vary depending on the dose and the specific experimental paradigm used. Additionally, this compound may have potential side effects that need to be carefully monitored in lab experiments.
Future Directions
There are a number of future directions for research on N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide. One area of interest is the development of more potent and selective ampakine compounds that can target specific subtypes of AMPA receptors in the brain. Another area of research is the investigation of this compound's potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Finally, there is a need for further studies to elucidate the long-term effects of this compound on cognitive function and brain health.
Scientific Research Applications
N-cyclopentyl-1-(ethylsulfonyl)-4-piperidinecarboxamide has been the subject of extensive scientific research due to its potential cognitive enhancing properties. Studies have shown that the compound can improve memory, attention, and learning in animal models and humans. This compound has also been studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
N-cyclopentyl-1-ethylsulfonylpiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O3S/c1-2-19(17,18)15-9-7-11(8-10-15)13(16)14-12-5-3-4-6-12/h11-12H,2-10H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFHQXMHIUOBWNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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